2-Acetyl-3-phenyl-tetrahydro-1,2,4-oxadiazine-5-thion

• CAS RN: 103899-99-6
• Molecular Formula: C11H12N2O2S
• Molecular Weight: 236.29 g/mol
• IUPAC Name: 1-(3-phenyl-5-sulfanylidene-1,2,4-oxadiazinan-2-yl)ethanone
• InChI: InChI=1S/C11H12N2O2S/c1-8(14)13-11(12-10(16)7-15-13)9-5-3-2-4-6-9/h2-6,11H,7H2,1H3,(H,12,16)
• InChI Key: SSISDRGJRJSBMM-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1C(NC(=S)CO1)C2=CC=CC=C2

Description

2-Acetyl-3-phenyl-tetrahydro-1,2,4-oxadiazine-5-thion is a useful research compound. Its molecular formula is C11H12N2O2S and its molecular weight is 236.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1.48 g (10 millimoles) of alpha-(acetylaminooxy)-thioacetamide are dissolved in a mixture of 10 ml of acetic acid and 1.3 ml of acetic anhydride, thereafter 1.3 ml (13 millimoles) of freshly distilled benzaldehyde and then 0.5 ml of concentrated sulfuric acid are added. The mixture is stirred for 3 hours at room temperature, then 2.8 g of crystalline sodium acetate are added, stirred for 10 minutes, thereafter the solvent is evaporated under vacuum. The residue is dissolved in 30 ml of ethyl acetate, the solution is extracted with 20 ml of water. The organic layer is dried over anhydrous sodium sulfate then evaporated to dryness. The residue is crystallized from ethanol at a temperature of +5° C. 1.25 g (52.9%) of crystalline title product are obtained. M.p.: 172°-174° C. Rf (A)=0.43.